Cas no 1356953-67-7 (2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)
1356953-67-7 structure
Product Name:2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
CAS No:1356953-67-7
MF:C12H15BClFO3
MW:272.508106470108
MDL:MFCD16996260
CID:1240013
PubChem ID:66716079
Update Time:2025-04-20
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- AKOS027425466
- CS-0088586
- Z2044786725
- SCHEMBL530239
- MB20331
- D71823
- EN300-12579574
- 2-chloro6-fluro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- 1356953-67-7
- MFCD16996260
- 2-chloro-6-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- CEBBVCKDURRDBD-UHFFFAOYSA-N
-
- MDL: MFCD16996260
- Inchi: 1S/C12H15BClFO3/c1-11(2)12(3,4)18-13(17-11)7-5-8(14)10(16)9(15)6-7/h5-6,16H,1-4H3
- InChI Key: CEBBVCKDURRDBD-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC(B2OC(C)(C)C(C)(C)O2)=C1)F)O
Computed Properties
- Exact Mass: 272.0786804g/mol
- Monoisotopic Mass: 272.0786804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7Ų
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB516681-500 mg |
2-Chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 500MG |
€341.00 | 2023-04-17 | ||
| abcr | AB516681-1 g |
2-Chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 1g |
€457.00 | 2023-04-17 | ||
| eNovation Chemicals LLC | Y1000896-1g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 1g |
$700 | 2024-08-02 | |
| Enamine | EN300-12579574-0.05g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 0.05g |
$112.0 | 2023-07-10 | |
| Enamine | EN300-12579574-0.1g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 0.1g |
$168.0 | 2023-07-10 | |
| Enamine | EN300-12579574-0.25g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 0.25g |
$240.0 | 2023-07-10 | |
| Enamine | EN300-12579574-0.5g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 0.5g |
$444.0 | 2023-07-10 | |
| Enamine | EN300-12579574-1.0g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 1.0g |
$571.0 | 2023-07-10 | |
| Enamine | EN300-12579574-2.5g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 2.5g |
$1118.0 | 2023-07-10 | |
| Enamine | EN300-12579574-5.0g |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1356953-67-7 | 95% | 5.0g |
$1654.0 | 2023-07-10 |
2-chloro-6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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